Cas no 403-90-7 (2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid)

2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid is a fluorinated aromatic amino acid derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a fluorine substituent at the 3-position and a hydroxyl group at the 4-position of the phenyl ring, which may enhance metabolic stability and influence binding interactions in biological systems. This compound serves as a valuable intermediate for synthesizing peptide-based therapeutics or enzyme inhibitors, where the fluorine atom can modulate electronic and steric properties. Its well-defined stereochemistry and functional group compatibility make it suitable for structure-activity relationship studies. The presence of both amino and carboxyl groups allows for further derivatization, facilitating its use in drug discovery and molecular design.

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid structure

403-90-7 structure

Product Name:2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid

CAS No:403-90-7

MF:C₉H₁₀FNO₃

MW:199.179006099701

MDL:MFCD00063075

CID:82271

PubChem ID:92100

Update Time:2025-06-08

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-DL-tyrosine
- dl-3-fluorotyrosine
- H-DL-Tyr(3-F)-OH
- m-Fluoro-DL-tyrosine
- Tyrosine, 3-fluoro-
- 2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
- 3'-fluoro-DL-tyrosine
- 3-FLUORO-TYROSINE
- ba2745
- DL-M-FLUOROTYROSINE
- FLUORTHYRIN
- H-3-FLUORO-DL-TYR-OH
- m-fluorotyrosine
- m-ftyr
- PARDINON
- rac-3-Fluorotyrosine
- 3-Fluorotyrosine
- DL-3-Fluorotyrosin
- NSC 83231
- Ba 2745
- 3-Fluorotyrosin
- 3-Fluortyrosin
- Tyrosine, 3-fluoro-, dl-
- VIIAUOZUUGXERI-UHFFFAOYSA-N
- Tyrosine, 3-fluoro-, D-
- meta-fluorotyrosine
- m-Fluorotyrosine, DL-
- 3-Fluortyrosin [German]
- DL-Tyrosine,
- 2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid
- UNII-084C55865H
- MFCD00063075
- (S)-3-Fluorotyrsine
- 403-90-7
- EINECS 206-964-0
- 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoicacid
- 3-FLUOROTYROSINE, DL-
- DTXSID20861918
- SY258076
- F-6899
- FT-0615731
- NSC-83231
- SCHEMBL274650
- DS-9426
- Q27891758
- MFCD01677253
- HY-W009794
- FT-0615735
- NSC83231
- A834616
- BRN 3204804
- 3-fluoro-4-hydroxy-DL-phenylalanine
- CHEBI:32771
- AKOS005259322
- FT-0630279
- AKOS032963198
- 3-Fluoro-4-hydroxyphenylalanine #
- DL-Tyrosine, 3-fluoro-
- EN300-1081181
- Benzenethanamine, 3-fluoro-4-hydroxy-.alpha.-carboxy-
- 2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid;3-FLUORO-D-TYROSINE
- SY110218
- 084C55865H
- CS-W010510
- PD040458
- WLN: QVYZ1R DQ CF
- 3-14-00-01559 (Beilstein Handbook Reference)
- STL512356
- DB-049578
- DTXCID60223031
- propanoic acid, 2-amino-3-(3-fluoro-4-hydroxyphenyl)-
- Benzenethanamine, 3-fluoro-4-hydroxy-alpha-carboxy-
- (R)-2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoicacid
- MDL： MFCD00063075
- Inchi： 1S/C9H10FNO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)
- InChI Key： VIIAUOZUUGXERI-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)N)O
- BRN： 3204804

Computed Properties

Exact Mass: 199.06400
Monoisotopic Mass: 199.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 83.6
Surface Charge: 0
Tautomer Count: 3

Experimental Properties

Color/Form: OFF-WHITE SOLID
Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 283-284 ºC
Boiling Point: 362.4°Cat760mmHg
Flash Point: 172.9°C
Refractive Index: 1.591
Solubility: Slightly soluble (28 g/l) (25 º C),
Water Partition Coefficient: Soluble in water (28 g/L).
Stability/Shelf Life: Stable. Incompatible with strong reducing agents, strong oxidizing agents.
PSA: 83.55000
LogP: 1.18600
Solubility: Not available
Sensitiveness: Sensitive to humidity

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H312,H332
Warning Statement： P280
Hazardous Material transportation number：UN 3276
WGK Germany：3
Hazard Category Code： R20/21/22
Safety Instruction： S24/25
RTECS：YP2660000
Hazardous Material Identification：
Packing Group：II
Hazard Level：6.1
Risk Phrases：R20/21/22
Packing Group：II
Safety Term：6.1
HazardClass：6.1
PackingGroup：II
Storage Condition：Room temperature

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019114773-1g	2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid	403-90-7	97%	1g	$186.90	2023-09-02
Alichem	A019114773-5g	2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid	403-90-7	97%	5g	$610.54	2023-09-02
AstaTech	61386-1/G	3-FLUORO-DL-TYROSINE	403-90-7	97%	1g	$174	2023-09-16
AstaTech	61386-5/G	3-FLUORO-DL-TYROSINE	403-90-7	97%	5g	$639	2023-09-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008975-500mg	2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid	403-90-7	97%	500mg	1868.0CNY	2021-07-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60410-100mg	2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid	403-90-7		100mg	¥266.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60410-1g	2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid	403-90-7		1g	¥1356.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60410-250mg	2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid	403-90-7		250mg	¥536.0	2021-09-08
Apollo Scientific	PC4379-250mg	3-Fluoro-DL-tyrosine	403-90-7	97%	250mg	£122.00	2025-02-21
Apollo Scientific	PC4379-1g	3-Fluoro-DL-tyrosine	403-90-7	97%	1g	£310.00	2025-02-21

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid Suppliers

Amadis Chemical Company Limited

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(CAS:403-90-7)2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid

Order Number:A1203006

Stock Status:in Stock

Quantity:5g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:49

Price ($):561.0/156.0

Email:sales@amadischem.com

Product Official Link

2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid Related Literature

1. Carbon–fluorine bond cleavage mediated by metalloenzymes

Yifan Wang,Aimin Liu Chem. Soc. Rev. 2020 49 4906
2. Mechanism of catalysis by tyrosine phenol lyase from Erwinia herbicola. Multiple kinetic isotope effects for the reactions with adequate substrates

Nikolai G. Faleev,Svetlana N. Spirina,Tatyana V. Demidkina,Robert S. Phillips J. Chem. Soc. Perkin Trans. 2 1996 2001
3. Reprogramming natural proteins using unnatural amino acids

Anup Adhikari,Bibek Raj Bhattarai,Ashika Aryal,Niru Thapa,Puja KC,Ashma Adhikari,Sushila Maharjan,Prem B. Chanda,Bishnu P. Regmi,Niranjan Parajuli RSC Adv. 2021 11 38126
4. The biosynthesis of shikimate metabolites

Andrew R. Knaggs Nat. Prod. Rep. 1999 16 525
5. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery

Caroline R. Buchholz,William C. K. Pomerantz RSC Chem. Biol. 2021 2 1312

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Amadis Chemical Company Limited

(CAS:403-90-7)2-amino-3-(3-fluoro-4-hydroxy-phenyl)propanoic acid

Purity:99%/99%